4-(4-ethoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 4-(4-ethoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C22H23N3O4/c1-3-29-15-7-5-14(6-8-15)21-18-19(16-12-13(2)4-9-17(16)27)23-24-20(18)22(28)25(21)10-11-26/h4-9,12,21,26-27H,3,10-11H2,1-2H3,(H,23,24)
• InChI Key: IIAYGFRIRUOCMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=C(C=CC(=C4)C)O

Description

The compound 4-(4-ethoxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one belongs to the pyrrolo-pyrazolone family, characterized by a fused bicyclic core with diverse substituents influencing physicochemical and biological properties. Key structural features include:

• 4-(4-ethoxyphenyl): A lipophilic ethoxy-substituted aromatic ring at the 4-position.
• 5-(2-hydroxyethyl): A hydrophilic hydroxyethyl group at the 5-position, enhancing solubility.
• 3-(2-hydroxy-5-methylphenyl): A dihydroxy-substituted aromatic ring with a methyl group at the 5-position, contributing to steric and electronic effects.

Comparison with Similar Compounds

Substituent-Based Analysis

The table below highlights structural differences between the target compound and analogs from the evidence:

Compound	R1 (4-position)	R2 (5-position)	R3 (3-position)	Notable Properties
Target Compound	4-ethoxyphenyl	2-hydroxyethyl	2-hydroxy-5-methylphenyl	Enhanced hydrophilicity, steric bulk
	4-ethoxyphenyl	3-pyridinylmethyl	2-hydroxyphenyl	Pyridine increases lipophilicity
	4-isopropylphenyl	2-(3,4-dimethoxyphenyl)ethyl	2-hydroxyphenyl	Methoxy groups enhance lipophilicity
	Coumarin-3-yl	Tetrazolyl	Phenyl	Heterocyclic diversity alters reactivity

Key Observations:

• Hydrophilicity : The target compound’s 2-hydroxyethyl and dihydroxyaryl groups likely improve aqueous solubility compared to ’s pyridinylmethyl and ’s dimethoxyphenyl groups, which are more lipophilic .
• Electronic Effects : Methoxy groups () are electron-donating, whereas hydroxy groups (target) are electron-withdrawing, altering electronic density and reactivity .

Physicochemical and Functional Implications

• Solubility : The hydroxyethyl and dihydroxyaryl groups (target) likely result in higher solubility in polar solvents compared to and , aligning with trends in substituted aromatics .
• Stability : Electron-withdrawing hydroxy groups (target) may reduce oxidative stability relative to methoxy-substituted analogs (), though steric protection from the 5-methyl group could mitigate this .